Cas no 1951444-88-4 (4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine)

• Product Name: 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine
• CAS No: 1951444-88-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 4821166
• Update Time: 2025-10-30

4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine

• Inchi： 1S/C14H18N2O2/c1-17-12-2-3-14-13(8-12)11(9-15-14)10-16-4-6-18-7-5-16/h2-3,8-9,15H,4-7,10H2,1H3
• InChI Key： CZCDOVTVSPIKJT-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1=CNC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 37.5

Additional information on 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine

Introduction to 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine (CAS No. 1951444-88-4)

4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine, a compound with the chemical identifier CAS No. 1951444-88-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine incorporates a morpholine moiety linked to an indole derivative, which is a common motif in many bioactive molecules.

The morpholine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents, making it a valuable component in drug design. The indole moiety, on the other hand, is a well-documented pharmacophore that has been extensively studied for its role in various biological processes. The presence of the 5-Methoxy group on the indole ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. These compounds have been implicated in a wide range of therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. The combination of the morpholine and indole moieties in 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine suggests that it may exhibit multiple pharmacological effects, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features of 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine make it an ideal building block for medicinal chemists seeking to develop novel therapeutics. By modifying various functional groups within this molecule, researchers can explore new chemical space and identify compounds with enhanced pharmacological profiles.

The synthesis of 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine involves several key steps that highlight the expertise required in organic chemistry. The formation of the morpholine ring typically requires cyclization reactions, while the attachment of the indole derivative necessitates careful selection of coupling reagents. These synthetic strategies are critical for ensuring high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 4-((5-Methoxy-1H-indol-3-yl)methyl)morpholine. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved overall yields. These innovations are particularly important in industrial settings where cost-effectiveness and reproducibility are paramount.

In terms of biological activity, preliminary studies on derivatives similar to CAS No. 1951444-88-4 have shown promising results in various preclinical models. For instance, some indole-based compounds have demonstrated potent effects against certain types of cancer cells by inhibiting key signaling pathways. Similarly, morpholine derivatives have been reported to exhibit anti-inflammatory properties, suggesting that 4-((5-Methoxy-1H-indol-3-ylmethyl)morpholine may also possess such characteristics.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Researchers are particularly interested in its potential as an antineoplastic agent due to the ability of indole derivatives to interfere with cancer cell proliferation. Additionally, its anti-inflammatory properties could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic profile of CAS No. 1951444-88-4 is another critical factor that needs to be evaluated during drug development. Studies on related compounds indicate that morpholine-containing molecules often exhibit good oral bioavailability and rapid absorption. These characteristics are desirable for drugs intended for systemic administration.

Electrochemical studies have also provided valuable insights into the reactivity and stability of this compound. Understanding its electrochemical properties can help researchers optimize synthetic routes and predict its behavior under different conditions. Such information is crucial for both laboratory-scale synthesis and large-scale production.

The use of computational methods has further accelerated the discovery process for compounds like CAS No. 1951444-88-4. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at a molecular level. This approach has significantly reduced the time required to identify promising candidates for further experimental validation.

In conclusion, 4-((5-Methoxy-H-indol-ylmethyl)morpholine (CAS No. 19514448844) represents a fascinating example of how structural complexity can lead to novel pharmacological effects. Its unique combination of pharmacophores makes it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.